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Compound of Interest

Compound Name: 4-Acetoxy Alprazolam

Cat. No.: B1610402

4-Acetoxy Alprazolam: A Technical Guide for
Laboratory Use

For Research Use Only. Not for human or veterinary use.

Introduction

4-Acetoxy Alprazolam is a research chemical and a derivative of Alprazolam, a well-known
triazolobenzodiazepine.[1] As an acetylated analog of 4-hydroxyalprazolam, a primary
metabolite of alprazolam, this compound is of interest to researchers in the fields of
pharmacology, neurochemistry, and drug metabolism.[1] Its structural similarity to alprazolam
suggests that it may exhibit comparable pharmacological activity, primarily through modulation
of the y-aminobutyric acid type A (GABAA) receptor.[1][2] This technical guide provides an in-
depth overview of 4-Acetoxy Alprazolam for laboratory use, including its chemical properties,
synthesis, pharmacology, analytical methods, and safety considerations.

Chemical and Physical Properties
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Property Value Source
CAS Number 30896-67-4 [3]
Molecular Formula C19H15CIN4O2 [3]
Molecular Weight 366.8 g/mol [3]
Appearance White to Off-White Solid [3]
Melting Point 213-214°C [3]

Boiling Point (Predicted)

550.0 £ 60.0 °C

[3]

Density (Predicted) 1.40 £ 0.1 g/cm3 [3]
" Soluble in Chloroform,
Solubility [3]
Methanol
pKa (Predicted) 1.42 + 0.60 [3]
Synthesis

The synthesis of 4-Acetoxy Alprazolam typically involves the acetylation of its precursor, 4-

hydroxyalprazolam. While specific, detailed protocols for this exact conversion are not readily

available in peer-reviewed literature, a general experimental procedure can be proposed based

on standard organic chemistry principles.

Proposed Experimental Protocol: Acetylation of 4-
Hydroxyalprazolam

Materials:

Acetic anhydride

4-Hydroxyalprazolam

Pyridine (or another suitable base)

Dichloromethane (or another suitable aprotic solvent)
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Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

Dissolve 4-hydroxyalprazolam in anhydrous dichloromethane in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon).

Add an excess of pyridine to the solution.
Cool the reaction mixture in an ice bath (0°C).
Slowly add acetic anhydride dropwise to the cooled solution with constant stirring.

Allow the reaction to warm to room temperature and stir for several hours until the reaction is
complete (monitor by TLC).

Quench the reaction by slowly adding saturated sodium bicarbonate solution.
Separate the organic layer and wash it successively with water and brine.
Dry the organic layer over anhydrous magnesium sulfate and filter.
Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude 4-Acetoxy Alprazolam by silica gel column chromatography using a
hexane/ethyl acetate gradient.

Collect the fractions containing the desired product and concentrate under reduced pressure
to yield pure 4-Acetoxy Alprazolam.

Characterize the final product using appropriate analytical techniques (e.g., *H NMR, 13C
NMR, Mass Spectrometry).
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Caption: Proposed synthesis workflow for 4-Acetoxy Alprazolam.

Pharmacology and Mechanism of Action

Direct pharmacological data for 4-Acetoxy Alprazolam is not extensively available in the
published literature.[1] However, its pharmacological profile is expected to be closely related to
that of its parent compound, alprazolam, and its primary metabolite, 4-hydroxyalprazolam.

Mechanism of Action: GABAA Receptor Modulation

Alprazolam and other benzodiazepines exert their effects by acting as positive allosteric
modulators of the GABAA receptor, a ligand-gated chloride ion channel in the central nervous
system.[2][4] The binding of benzodiazepines to a specific site on the GABAA receptor (the
benzodiazepine binding site) enhances the effect of the inhibitory neurotransmitter GABA,
leading to an increased influx of chloride ions and hyperpolarization of the neuron.[2][4][5] This
results in a decrease in neuronal excitability, producing anxiolytic, sedative, hypnotic, and
anticonvulsant effects.[2]

The GABAA receptor is a pentameric protein complex typically composed of a, (3, and y
subunits.[5] The benzodiazepine binding site is located at the interface of the a and y subunits.

[5]

Caption: GABAA receptor signaling pathway modulated by benzodiazepines.

Pharmacokinetics

Specific pharmacokinetic data for 4-Acetoxy Alprazolam is not available. The pharmacokinetic
properties of alprazolam are well-documented and can serve as a reference. Alprazolam is
rapidly absorbed after oral administration, with peak plasma concentrations reached within 1 to
2 hours.[6] It is approximately 80% bound to serum proteins, primarily aloumin.[6] Alprazolam is
metabolized in the liver by cytochrome P450 3A4 (CYP3A4) to its primary active metabolites, 4-
hydroxyalprazolam and a-hydroxyalprazolam.[6][7] These metabolites are then excreted in the
urine.[6] The mean plasma half-life of alprazolam is about 11.2 hours in healthy adults.[6]

Analytical Methods
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The analysis of 4-Acetoxy Alprazolam can be performed using various chromatographic

techniques, with High-Performance Liquid Chromatography (HPLC) being the most common.

The following is a proposed HPLC method that can be adapted and validated for the

quantification of 4-Acetoxy Alprazolam.

Proposed HPLC Method

This method is based on established protocols for the analysis of alprazolam and its

metabolites.[8][9]

Parameter Condition
C18 reversed-phase column (e.g., 250 mm x 4.6
Column
mm, 5 um)
Acetonitrile and a phosphate buffer (e.g., 20 mM
. KH2POa4, pH adjusted to 3.0 with phosphoric
Mobile Phase o ) ) ] ) ]
acid) in a gradient or isocratic elution. A typical
starting ratio could be 60:40 (Buffer:Acetonitrile).
Flow Rate 1.0 mL/min
Detection UV at 254 nm
Injection Volume 20 pL
Column Temperature 30°C

Sample Preparation:

e Prepare a stock solution of 4-Acetoxy Alprazolam in a suitable solvent (e.g., methanol or

acetonitrile).

» Prepare working standards by diluting the stock solution with the mobile phase.

e For analysis in a biological matrix (e.g., plasma), a solid-phase extraction (SPE) or liquid-

liquid extraction (LLE) protocol will be necessary to remove interfering substances.

Caption: General workflow for the HPLC analysis of 4-Acetoxy Alprazolam.
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Safety and Handling

For research use only. Not for human or veterinary use.
As with any research chemical, 4-Acetoxy Alprazolam should be handled with appropriate
safety precautions in a laboratory setting. While a specific Safety Data Sheet (SDS) for 4-

Acetoxy Alprazolam is not readily available, the safety information for alprazolam and 4-
hydroxyalprazolam can be used as a guide.

Potential Hazards:

Harmful if swallowed.[10]

May cause drowsiness, dizziness, and impaired coordination.[7]

May be harmful to the unborn child.[10]

May cause harm to breast-fed children.[10]

Recommended Precautions:

Work in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

¢ Avoid inhalation of dust or fumes.

e Avoid contact with skin and eyes.

¢ In case of contact, wash the affected area thoroughly with soap and water.

Store in a cool, dry, and secure location.

First Aid Measures:

« If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor/physician
if you feel unwell.
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« If on skin: Wash with plenty of soap and water.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

« If inhaled: Remove person to fresh air and keep comfortable for breathing.

Disclaimer

This document is intended for informational purposes only and is designed for use by qualified
researchers. The information provided is based on available scientific literature and is not
exhaustive. All laboratory work should be conducted by trained professionals in accordance
with established safety protocols and regulations. The pharmacological and toxicological
properties of this compound have not been fully investigated and it should be handled with

care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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